Cas no 1805288-79-2 (2-(Difluoromethyl)-6-fluoro-5-hydroxypyridine-3-carboxaldehyde)

2-(Difluoromethyl)-6-fluoro-5-hydroxypyridine-3-carboxaldehyde is a fluorinated pyridine derivative with a reactive aldehyde group and hydroxyl functionality, making it a versatile intermediate in organic synthesis. Its difluoromethyl and fluoro substituents enhance its electronic properties, improving reactivity in cross-coupling and nucleophilic addition reactions. The hydroxyl group offers additional modification potential, enabling further derivatization for pharmaceutical or agrochemical applications. This compound's structural features contribute to its utility in the development of bioactive molecules, particularly in medicinal chemistry where fluorinated analogs are valued for their metabolic stability and binding affinity. Its high purity and well-defined reactivity profile make it suitable for precision synthesis in research and industrial settings.

2-(Difluoromethyl)-6-fluoro-5-hydroxypyridine-3-carboxaldehyde structure

1805288-79-2 structure

Product Name:2-(Difluoromethyl)-6-fluoro-5-hydroxypyridine-3-carboxaldehyde

CAS No:1805288-79-2

MF:C₇H₄F₃NO₂

MW:191.107372283936

CID:4881794

Update Time:2025-06-10

2-(Difluoromethyl)-6-fluoro-5-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-6-fluoro-5-hydroxypyridine-3-carboxaldehyde
- Inchi： 1S/C7H4F3NO2/c8-6(9)5-3(2-12)1-4(13)7(10)11-5/h1-2,6,13H
- InChI Key： MSELYPMPVHXGPH-UHFFFAOYSA-N
- SMILES： FC(C1C(C=O)=CC(=C(N=1)F)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 191
XLogP3: 1
Topological Polar Surface Area: 50.2

2-(Difluoromethyl)-6-fluoro-5-hydroxypyridine-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029036377-250mg	2-(Difluoromethyl)-6-fluoro-5-hydroxypyridine-3-carboxaldehyde	1805288-79-2	95%	250mg	$1,038.80	2022-04-01
Alichem	A029036377-500mg	2-(Difluoromethyl)-6-fluoro-5-hydroxypyridine-3-carboxaldehyde	1805288-79-2	95%	500mg	$1,600.75	2022-04-01
Alichem	A029036377-1g	2-(Difluoromethyl)-6-fluoro-5-hydroxypyridine-3-carboxaldehyde	1805288-79-2	95%	1g	$2,895.00	2022-04-01

2-(Difluoromethyl)-6-fluoro-5-hydroxypyridine-3-carboxaldehyde Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Additional information on 2-(Difluoromethyl)-6-fluoro-5-hydroxypyridine-3-carboxaldehyde

Comprehensive Overview of 2-(Difluoromethyl)-6-fluoro-5-hydroxypyridine-3-carboxaldehyde (CAS No. 1805288-79-2)

2-(Difluoromethyl)-6-fluoro-5-hydroxypyridine-3-carboxaldehyde (CAS No. 1805288-79-2) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, has garnered attention for its role in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its properties, driven by the growing demand for fluorinated building blocks in drug discovery and material science.

The structural features of 2-(Difluoromethyl)-6-fluoro-5-hydroxypyridine-3-carboxaldehyde make it a versatile intermediate. The presence of both fluoro and hydroxy groups enhances its reactivity, enabling selective modifications for targeted applications. Recent studies highlight its utility in the development of kinase inhibitors and antimicrobial agents, aligning with the current focus on precision medicine and antibiotic resistance. Its CAS No. 1805288-79-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in synthetic chemistry.

From an industrial perspective, the compound's stability and solubility profile are critical. The difluoromethyl group contributes to improved metabolic stability, a key consideration in pharmaceutical formulations. Meanwhile, the carboxaldehyde functionality offers a handle for further derivatization, making it a valuable scaffold for high-throughput screening libraries. These attributes have spurred collaborations between academic institutions and biotech firms to explore its full potential.

Environmental and regulatory aspects of 2-(Difluoromethyl)-6-fluoro-5-hydroxypyridine-3-carboxaldehyde are also under scrutiny. As sustainability gains traction, researchers are investigating greener synthesis routes for such fluorinated compounds. Questions like "How to optimize the yield of CAS No. 1805288-79-2?" or "What are the alternatives to toxic reagents in its production?" are trending in forums and publications. These discussions underscore the compound's alignment with green chemistry principles.

In summary, 2-(Difluoromethyl)-6-fluoro-5-hydroxypyridine-3-carboxaldehyde (CAS No. 1805288-79-2) represents a cutting-edge intersection of chemistry and innovation. Its multifaceted applications, coupled with ongoing research into sustainable synthesis, position it as a compound of enduring interest in both scientific and industrial communities.